Cas no 2034536-04-2 (N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide)

• Product Name: N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide
• CAS No: 2034536-04-2
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 5338895
• Update Time: 2025-08-02

N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide
• N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]thiophene-2-sulfonamide
• N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C14H15N3O3S2/c18-13-3-1-5-17(13)12-7-11(8-15-10-12)9-16-22(19,20)14-4-2-6-21-14/h2,4,6-8,10,16H,1,3,5,9H2
• InChI Key： FXZMSLFFEUONJL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC1=CN=CC(=C1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 506
• XLogP3: 0.7
• Topological Polar Surface Area: 116

Additional information on N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide

N-{[5-(2-Oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide: A Comprehensive Overview

The compound with CAS No 2034536-04-2, known as N-{[5-(2-Oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a 2-oxopyrrolidine moiety, and a thiophene sulfonamide group. The integration of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for both academic research and potential therapeutic applications.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly due to their ability to modulate various biological targets. The thiophene sulfonamide group in this compound is known to enhance solubility and bioavailability, which are critical factors for drug candidates. Additionally, the presence of the 2-Oxopyrrolidine moiety introduces a rigid structure that can influence the compound's pharmacokinetic properties. These features make N-{[5-(2-Oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the pyridine ring, the introduction of the 2-Oxopyrrolidine group, and the coupling of the thiophene sulfonamide moiety. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating these transformations, underscoring the importance of catalysis in modern synthetic chemistry.

From a pharmacological perspective, N-{[5-(2-Oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-2-sulfonamide has shown potential as an inhibitor of certain enzyme targets. In vitro assays have demonstrated its ability to modulate enzyme activity, suggesting its role in pathways associated with inflammation and cellular signaling. These findings align with broader trends in drug development, where small molecules are increasingly being designed to target specific biological processes at the molecular level.

Moreover, computational studies have provided valuable insights into the compound's interaction with biological targets. Molecular docking simulations have revealed that the unique arrangement of functional groups allows for favorable binding interactions with key residues on target proteins. This computational approach has been instrumental in guiding further experimental studies and refining the compound's structure for enhanced efficacy.

In terms of applications, N-{[5-(2-Oxopyrrolidin-1-yl)pyridin-3-yli)methyl}thiophene -sulfonamide represents a novel lead compound for drug discovery efforts focused on treating chronic inflammatory diseases and other conditions mediated by specific enzymatic pathways. Its structural versatility also opens avenues for further chemical modifications, enabling researchers to explore a wide range of analogs with potentially improved pharmacological profiles.

In conclusion, N-{[5-(2-Oxopyrrolidin -1 - yl ) pyridin - 3 - yl ] methyl } thiophene - 2 - sulfonamide (CAS No 2034536 - 04 - 2 ) stands as a testament to the progress in modern organic chemistry and pharmacology. Its unique structure, combined with promising biological activity and synthetic accessibility, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic agents.